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Compound of Interest

Compound Name: (Z)-FeCP-oxindole

Cat. No.: B560280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of (Z)-FeCP-
oxindole, a selective inhibitor of vascular endothelial growth factor receptor 2 (VEGFR-2), for

use in cell culture experiments. Adherence to these procedures is crucial for ensuring

compound stability, maximizing solubility, and obtaining reliable and reproducible experimental

results.

Compound Information and Solubility
(Z)-FeCP-oxindole is an oxindole-based compound with demonstrated anticancer activity.[1][2]

Proper dissolution is the first critical step in preparing this compound for in vitro studies.

Table 1: Properties of (Z)-FeCP-oxindole
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Property Value Source

Molecular Formula C₁₉H₁₅FeNO [2]

Molecular Weight 329.17 g/mol [2]

CAS Number 1137967-28-2 [1]

Primary Solvent Dimethyl sulfoxide (DMSO) [1][2][3][4]

Reported Solubility
Soluble to 5 mM in DMSO with

gentle warming
[1][2]

<1.65 mg/mL in DMSO [3][4]

Experimental Protocols
Preparation of a (Z)-FeCP-oxindole Stock Solution
This protocol details the preparation of a high-concentration stock solution of (Z)-FeCP-
oxindole, which can then be diluted to the desired final concentration in cell culture media.

Materials:

(Z)-FeCP-oxindole powder

Sterile, cell culture grade Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator set to 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution and subsequent cell cultures.
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Calculate Required Mass: Determine the mass of (Z)-FeCP-oxindole needed to achieve the

desired stock concentration (e.g., 5 mM). Use the following formula: Mass (mg) = Desired

Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Weighing: Carefully weigh the calculated amount of (Z)-FeCP-oxindole powder.

Dissolution: a. Add the appropriate volume of sterile DMSO to the vial containing the (Z)-
FeCP-oxindole powder. b. Vortex the solution vigorously for 1-2 minutes to aid dissolution.

c. Gentle Warming (Optional but Recommended): To enhance solubility, warm the solution to

37°C for 5-10 minutes.[4] d. Sonication (Optional): If the compound does not fully dissolve,

place the vial in an ultrasonic bath for short intervals (1-2 minutes) until the solution is clear.

[4]

Sterilization (Optional): If necessary, the stock solution can be sterilized by filtering it through

a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade

the compound.[4] b. Clearly label each aliquot with the compound name, concentration, and

date of preparation. c. For short-term storage (up to 1 month), store the aliquots at -20°C.

For long-term storage (up to 6 months), store at -80°C.[4]

Dilution of Stock Solution for Cell Culture Experiments
Materials:

Prepared (Z)-FeCP-oxindole stock solution

Pre-warmed, complete cell culture medium appropriate for your cell line

Procedure:

Thawing: Thaw a single aliquot of the (Z)-FeCP-oxindole stock solution at room

temperature.

Serial Dilution (if necessary): If a very low final concentration is required, perform a serial

dilution of the stock solution in sterile DMSO or cell culture medium.
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Final Dilution: Directly add the required volume of the stock solution to the pre-warmed cell

culture medium to achieve the desired final concentration for your experiment. Mix gently by

pipetting or swirling the flask/plate.

Important: The final concentration of DMSO in the cell culture medium should be kept to a

minimum, typically below 0.5%, as higher concentrations can be toxic to cells. Always

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

Visualized Workflows and Pathways
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Workflow for Preparing (Z)-FeCP-oxindole Solution

Stock Solution Preparation

Experimental Use

Weigh (Z)-FeCP-oxindole

Add Sterile DMSO

Vortex Vigorously

Gentle Warming (37°C) / Sonication (Optional)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Aliquot

Dilute in Culture Medium

Add to Cell Culture
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Hypothetical Signaling Pathway Inhibition by (Z)-FeCP-oxindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b560280#how-to-dissolve-z-fecp-oxindole-for-cell-
culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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